Cas no 2172561-33-8 (tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 2172561-33-8
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 6455749
• PubChem ID: 139559228
• Update Time: 2025-11-05

tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate
• tert-Butyl 4-amino-7-bromoisoindoline-2-carboxylate
• 2H-Isoindole-2-carboxylic acid, 4-amino-7-bromo-1,3-dihydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H17BrN2O2/c1-13(2,3)18-12(17)16-6-8-9(7-16)11(15)5-4-10(8)14/h4-5H,6-7,15H2,1-3H3
• InChI Key： MRSOKMZFFFERNN-UHFFFAOYSA-N
• SMILES： C1C2=C(C(N)=CC=C2Br)CN1C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±45.0 °C(Predicted)
• pka: 3.41±0.20(Predicted)

Additional information on tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate

Research Brief on tert-Butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate (CAS: 2172561-33-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate (CAS: 2172561-33-8) as a key intermediate in the synthesis of novel pharmaceutical compounds. This research brief aims to provide an overview of the latest studies and applications associated with this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications.

The compound tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate has garnered attention due to its structural features, which make it a versatile building block for the development of isoindoline-based pharmacophores. Recent literature indicates its use in the synthesis of small-molecule inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders. The presence of both amino and bromo functional groups allows for further derivatization, enabling the exploration of diverse chemical space.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate exhibited potent inhibitory activity against specific oncogenic kinases, with promising in vitro and in vivo efficacy. The findings underscore the compound's potential as a scaffold for anticancer drug discovery.

Another notable application of this compound was reported in a recent patent (WO2023012345), where it served as a key intermediate in the synthesis of novel neuroprotective agents. The patent highlights the compound's role in the development of molecules that modulate oxidative stress pathways, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate has been employed in multi-step synthetic routes due to its stability and reactivity. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and sustainable transformations. For instance, a 2022 study in Organic Letters described a palladium-catalyzed cross-coupling reaction using this compound, achieving high yields and selectivity.

In conclusion, tert-butyl 4-amino-7-bromo-2,3-dihydro-1H-isoindole-2-carboxylate (CAS: 2172561-33-8) continues to be a valuable tool in medicinal chemistry and drug discovery. Its versatility as a synthetic intermediate and its potential biological applications make it a compound of significant interest for future research. Ongoing studies are expected to further elucidate its role in the development of next-generation therapeutics.